6-Chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine

• Molecular Formula: C8H5ClF3N3
• Molecular Weight: 235.59 g/mol
• IUPAC Name: 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine
• InChI: InChI=1S/C8H5ClF3N3/c1-4-7(8(10,11)12)13-6-3-2-5(9)14-15(4)6/h2-3H,1H3
• InChI Key: ARYHLIQGTSZLHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1N=C(C=C2)Cl)C(F)(F)F

Description

6-Chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine is a useful research compound. Its molecular formula is C8H5ClF3N3 and its molecular weight is 235.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 6-chloro-3-aminopyridazine x34 (3.16 g, 1 eq, 24.2 mmol) and 3-bromo-1,1,1-trifluorobutan-2-one (5 g, 1 eq, 24.4 mmol) in 1,2-dimethoxyethane (100 ml) is refluxed during 17 hours. After cooling to room temperature and filtration, the solvent is removed under reduced pressure and the crude mixture is purified by preparative chromatography on silicagel (CH2Cl2/MeOH/NH4OH: 98/2/0.2 (v/v/v)) leading to 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine x35.